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Introduction

Basic cupric carbonate (CuCOs-Cu(OH)2), often in micronized form, is a key active ingredient
in modern wood preservatives.[1][2] Its broad-spectrum efficacy against fungal and insecticidal
degradation makes it a vital component in protecting wood products and extending their service
life.[3][4] This document provides detailed application notes, experimental protocols, and an
overview of the mechanisms of action for researchers and professionals in wood science and
biocide development. Copper-based preservatives work by penetrating the cellular structures
of the wood, creating a barrier against microbial decay.[4]

Mechanism of Action

The primary mode of action of basic cupric carbonate in wood preservation relies on the
release of cupric ions (Cu2*), which are toxic to wood-destroying fungi and insects.[2][5] While
basic copper carbonate itself has low water solubility, it reacts with the natural acidic
components of wood, such as acetic acid, to form soluble copper compounds.[6] These mobile
copper ions can then diffuse into the wood cell walls and interact with vital fungal enzymes and
proteins.

Some wood-decay fungi, particularly brown-rot fungi, have developed a tolerance to copper by
producing oxalic acid.[7][8] This acid reacts with copper ions to form insoluble and non-toxic
copper oxalate crystals, effectively detoxifying the immediate environment of the fungus.[8]
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However, modern preservative formulations often include co-biocides, such as azoles, to

combat these copper-tolerant fungi.[9]

Quantitative Data: Preservative Retention Levels

The efficacy of wood preservatives containing basic cupric carbonate is directly related to the
retention level of the active ingredients in the wood. Retention is typically measured in pounds
per cubic foot (pcf) or kilograms per cubic meter ( kg/m 3). The American Wood Protection
Association (AWPA) provides standardized retention levels for various applications. Micronized
Copper Azole (MCA) is a common formulation that utilizes basic cupric carbonate.

Table 1: AWPA Standardized Minimum Retention Levels for Micronized Copper Azole (MCA)
[10][11]

Use Category Application Environment MCA-C Retention (pcf)
uC3B Above ground, protected 0.060

UC4A Ground contact, general use 0.15

uC4B Ground contact, heavy duty 0.31

Experimental Protocols
Wood Treatment Protocol (Pressure Treatment)

Pressure treatment is a common method for impregnating wood with basic cupric carbonate-

based preservatives.[4]

Objective: To achieve a target retention of the preservative within the wood samples.
Materials:

e Wood samples (e.g., Southern Pine sapwood blocks)

e Micronized copper carbonate preservative solution of a known concentration

e Pressure treatment cylinder
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Vacuum pump

Pressure pump

Balance for weighing wood samples

Procedure:

Initial Weighing: Record the initial weight of each oven-dried wood sample.

Preservative Preparation: Prepare the treating solution to the desired concentration based
on the target retention and the known uptake characteristics of the wood species.

Loading: Place the wood samples in the pressure treatment cylinder.

Initial Vacuum: Apply an initial vacuum to the cylinder (e.g., -85 kPa for 30 minutes) to
remove air from the wood cells.

Flooding: While maintaining the vacuum, flood the cylinder with the preservative solution.

Pressurization: Apply pressure to the cylinder (e.g., 1000 kPa for 60 minutes) to force the
preservative into the wood structure.

Final Vacuum: Release the pressure and apply a final vacuum (e.g., -85 kPa for 15 minutes)
to remove excess preservative from the wood surface.

Final Weighing: Remove the treated samples, wipe off any surface excess, and weigh them
immediately to determine the amount of preservative solution absorbed.

Retention Calculation: Calculate the preservative retention based on the weight gain of the
wood samples and the concentration of the treating solution.

Drying: Air-dry the treated samples to allow for fixation of the preservative.

AWPA E10-16: Standard Method of Testing Wood
Preservatives by Laboratory Soil-Block Cultures

This method is used to determine the fungicidal effectiveness of wood preservatives.[1][5]
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Objective: To determine the minimum amount of preservative that is effective in preventing
decay by specific fungi under controlled laboratory conditions.

Materials:

Treated and untreated wood blocks (e.g., 19 mm cubes)

Culture bottles with a soil substrate

Selected species of wood-decay fungi (e.g., Gloeophyllum trabeum, Postia placenta)

Incubator

Procedure:

Preparation of Culture Bottles: Add soil to culture bottles, adjust the moisture content, and
sterilize.

 Inoculation: Inoculate the soil with the desired test fungus and incubate until the fungus
covers the soil surface.

o Sample Placement: Place the sterile, weighed, treated and untreated wood blocks onto the
actively growing fungal culture.

 Incubation: Incubate the bottles at a controlled temperature and humidity (e.g., 27°C and
70% RH) for a specified period (e.g., 12 weeks).

e Final Assessment: At the end of the incubation period, remove the blocks, carefully clean off
the fungal mycelium, and oven-dry them.

o Weight Loss Calculation: Weigh the blocks and calculate the percentage of weight loss due
to fungal decay. The preservative threshold is the retention level at which the average weight
loss is below a specified limit.

AWPA E11-06: Standard Method of Determining the
Leachability of Wood Preservatives
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This method evaluates the resistance of a preservative to being leached out of the wood by
water.[3][12]

Objective: To determine the amount of preservative that leaches from treated wood under
laboratory conditions.

Materials:

Treated wood blocks

Leaching vessel

Deionized water

Analytical equipment to measure copper concentration (e.g., Atomic Absorption
Spectrometer)

Procedure:

o Sample Preparation: A set of treated wood blocks are impregnated with the preservative to a
known retention.

« Initial Analysis: A subset of the blocks is analyzed to determine the initial preservative
content.

e Leaching: The remaining blocks are submerged in deionized water in a leaching vessel. The
water is periodically replaced over a set time period (e.g., 14 days).

e Leachate Analysis: The collected water (leachate) can be analyzed to determine the amount
of leached preservative.

» Final Wood Analysis: After the leaching period, the wood blocks are dried and analyzed for
their remaining preservative content.

e Leaching Calculation: The percentage of the preservative that has leached from the wood is
calculated by comparing the initial and final preservative content in the wood.
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Caption: Experimental workflow for evaluating basic cupric carbonate in wood preservation.
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Caption: Conceptual diagram of the mechanism of action of basic cupric carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b128520?utm_src=pdf-body-img
https://www.benchchem.com/product/b128520?utm_src=pdf-body
https://www.benchchem.com/product/b128520?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Standard Norge | standard.no. AWPA E10-16 [online.standard.no]

2. Micronized Copper Wood Preservatives: Efficacy of lon, Nano, and Bulk Copper against
the Brown Rot Fungus Rhodonia placenta - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Wood protection raw materials for the wood industry | TIB Chemicals - TIB Chemicals AG
[tib-chemicals.com]

5. mtu.edu [mtu.edu]
6. woodpreservation.ca [woodpreservation.ca]

7. CAUSE OF COPPER TOLERANCE OF BROWN ROT DECAY FUNGI - WEST VIRGINIA
UNIVERSITY [portal.nifa.usda.gov]

8. Microbial decay of wooden structures: actors, activities and means of protection - PMC
[pmc.ncbi.nlm.nih.gov]

9. nadra.org [nadra.org]

10. For Homeowners [awpa.com]

11. Pressure Treated Lumber: Copper Azole [hansenpolebuildings.com]
12. standards.globalspec.com [standards.globalspec.com]

To cite this document: BenchChem. [Application of Basic Cupric Carbonate in Wood
Preservation: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b128520#application-of-basic-cupric-carbonate-in-
wood-preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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